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Compound of Interest

P2Y14 Antagonist Prodrug 7j
Compound Name:

hydrochloride
CAS No.: 1315308-19-0
Cat. No.: B2935147

Get Quote

Executive Summary

Prodrug 7j Hydrochloride (Axon 1958) is the highly bioavailable, ester-masked prodrug of
PPTN (Axon 3420), a high-affinity, selective antagonist of the P2Y14 receptor. While PPTN
exhibits potent nanomolar affinity (

nM) in vitro, its zwitterionic character and poor solubility limit its oral bioavailability. Prodrug 7]
utilizes an

-dimethylglycolamide ester promoiety to mask the carboxylic acid, significantly enhancing
membrane permeability and oral absorption (

) before being rapidly hydrolyzed by carboxylesterases to release the active parent drug.

This guide compares the physicochemical properties, inhibitory potency (

), and pharmacokinetic (PK) profiles of both compounds to assist in experimental design.

Chemical Identity & Mechanism[1]
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Feature Parent Compound (PPTN) Prodrug 7j Hydrochloride
o 2-(Dimethylamino)-2-oxoethyl
4-(4-(Piperidin-4-yl)phenyl)-7- T
) 4-(4-(piperidin-4-yl)phenyl)-7-
IUPAC Name (4-(trifluoromethyl)phenyl)-2- )
) ) (4-(trifluoromethyl)phenyl)-2-
naphthoic acid i
naphthoate hydrochloride
CAS Number 1160271-30-6 1315308-19-0

Molecular Formula

Molecular Weight 475.47 g/mol 597.07 g/mol
Promoiety None (Free Acid) -Dimethylglycolamide ester
B o High (due to HCI salt & ester
Solubility Low (Zwitterionic at pH 7.4) )
masking)
_ P2Y14 Receptor (G-protein _ , , o
Primary Target Inactive (requires bioactivation)

coupled)

Mechanism of Action[2][3][4][5][6]

o PPTN: Directly binds to the P2Y14 receptor, blocking the binding of UDP-glucose and

preventing downstream

-protein signaling (inhibition of CAMP reduction and chemotaxis).

e Prodrug 7j: Acts as a vehicle. It is designed to be pharmacologically inactive (or significantly

less active) at the receptor site. Upon entering the systemic circulation or target tissue,

ubiquitous carboxylesterases cleave the glycolamide ester bond, releasing the active PPTN.

Comparative Performance Data
A. In Vitro Potency ( &)

The parent compound is the active species. The prodrug's apparent activity in cell assays

depends on the rate of hydrolysis in the culture media or cytosol.
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Assay Type Metric Parent (PPTN) Prodrug 7j Interpretation

Prodrug has low

intrinsic affinity;

Radioligand masking the
o hP2Y14 0.43 nM > 1,000 nM*
Binding ( ) carboxylate
prevents

receptor binding.

In cell assays, 7j
is rapidly
converted to

CcAMP Inhibition ~1-10nM ~10-100 nM PPTN, showing

(CHO cells)
"apparent"
potency close to

the parent.

High cellular

permeability of 7]
Chemotaxis allows efficient
Assay (HL-60) —9M ~10-30nM intracellular

delivery of

PPTN.

*Note: Pure ester prodrugs are typically inactive. Activity observed in non-purified enzyme
assays is often due to partial hydrolysis.

B. Pharmacokinetic (PK) Profile

The primary advantage of Prodrug 7j is observed in vivo.
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Parent (PPTN) Oral  Prodrug 7j Oral Improvement
Parameter . .
Dosing Dosing Factor
(Plasma) Low (< 50 ng/mL) High (> 500 ng/mL) >10-fold
Low High Significantly Improved
Bioavailability (
< 10% (Rat) ~55 - 60% (Rat) ~6-fold increase
)
Half-life ( ] Driven by Parent N/A (Prodrug converts
Variable o )
) elimination rapidly)

Key Insight: PPTN suffers from solubility-limited absorption. The zwitterionic nature (basic
piperidine + acidic naphthoic acid) creates high crystal lattice energy. Prodrug 7j masks the

acid, disrupting this interaction and improving lipophilicity for membrane transport.

Experimental Protocols
Protocol 1: In Vitro Bioactivation (Stability) Assay

Objective: Verify the conversion rate of Prodrug 7j to PPTN in plasma.
e Preparation: Prepare a 10 mM stock of Prodrug 7j in DMSO.

 Incubation: Spike human or rat plasma (pre-warmed to 37°C) with Prodrug 7j to a final
concentration of 1

M.

» Sampling: Aliquot 50
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L samples at
min.
e Quenching: Immediately add 200

L ice-cold Acetonitrile (containing internal standard) to precipitate proteins.

e Analysis: Centrifuge (10,000 x g, 5 min). Analyze supernatant via LC-MS/MS.
o Monitor: Depletion of Prodrug 7j (m/z 561

fragment) and appearance of PPTN (m/z 476

fragment).
e Calculation: Plot % remaining vs. time to determine

of hydrolysis.

Protocol 2: P2Y14 cAMP Antagonist Assay

Objective: Compare cellular

of Parent vs. Prodrug.

e Cell Line: CHO-K1 cells stably expressing human P2Y14.
e Seeding: Plate 2,000 cells/well in 384-well plates; incubate overnight.
e Treatment:

o Add Forskolin (10

M) to stimulate cCAMP.

o Add UDP-glucose (

concentration) to activate P2Y14 (suppressing CAMP).

o Add serial dilutions of PPTN or Prodrug 7j (0.1 nM to 10
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M).

e Incubation: Incubate for 30—60 minutes at 37°C. Note: Longer incubation favors prodrug
hydrolysis.

» Detection: Use HTRF or GloSensor cAMP reagents to quantify cCAMP levels.
e Analysis: Fit data to a 4-parameter logistic equation.

o Expectation: PPTN will show immediate inhibition. Prodrug 7j will show inhibition lagging
slightly or matching PPTN depending on esterase expression in CHO cells.

Visualization: Activation Pathway

The following diagram illustrates the bioactivation logic and signaling blockade.

/ Carboxylesterases
.__ (Plasmal/Liver/ntestine) .-

—/

Catal‘sis

Prodrug 7j derolysisl PPTN (Active Drug) Binds (Ki = 0.4 nM P2Y14 Receptor BLOCKS UDP-Glucose Signaling
(Inactive Ester) (High Affinity Antagonist) (G-protein Coupled) (Chemotaxis / Inflammation)

Click to download full resolution via product page

Caption: Mechanism of Action: Prodrug 7j is hydrolyzed by esterases to yield PPTN, which
blocks P2Y14 signaling.

References

e Robichaud, J. et al. (2011). "Applying the pro-drug approach to afford highly bioavailable
antagonists of P2Y(14)". Bioorganic & Medicinal Chemistry Letters, 21(14), 4366—4368.

e Axon Medchem. "P2Y14 Antagonist Prodrug 7j hydrochloride (Axon 1958) Product
Page".[1]

o Axon Medchem. "PPTN hydrochloride (Axon 3420) Product Page".

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b2935147/docs?utm_src=pdf-body-img#publish-comparison-guide-prodrug-7j-hydrochloride-vs-parent-compound-pptn
https://www.benchchem.com/product/b2935147/docs?utm_src=pdf-body#publish-comparison-guide-prodrug-7j-hydrochloride-vs-parent-compound-pptn
https://www.axonmedchem.com/files/1958/1958-COA-B1.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2935147?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

e Deng, L. etal. (2021). "Purinergic receptor P2RY14 cAMP signaling regulates Schwann cell
precursor self-renewal and nerve tumor initiation in neurofibromatosis”. bioRxiv.
(Demonstrates use of Prodrug 7j in cellular assays).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. axonmedchem.com [axonmedchem.com]

¢ To cite this document: BenchChem. [Publish Comparison Guide: Prodrug 7j Hydrochloride
vs. Parent Compound (PPTN)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2935147/docs#publish-comparison-guide-prodrug-7j-
hydrochloride-vs-parent-compound-pptn]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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